N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H13F2NO/c1-10-2-7-14(13(17)8-10)18-15(19)9-11-3-5-12(16)6-4-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: YVHHEDJWODIWMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CC=C(C=C2)F)F
• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol

Description

N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide, also known as FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. FMA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 277.3 g/mol.

Mechanism of Action

N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide is believed to exert its pharmacological effects by binding to the mu-opioid receptor in the brain and spinal cord. This binding leads to the activation of the receptor, which results in the inhibition of pain signals being transmitted to the brain.
Biochemical and Physiological Effects:
Studies have shown that N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide can produce significant analgesic effects in animal models of pain. It has also been found to reduce inflammation and edema in animal models of inflammation. N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide has a relatively long duration of action, making it a promising candidate for the development of long-acting pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide is its potent analgesic and anti-inflammatory properties, which make it a potential candidate for the development of new pain medications. However, N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide has a relatively complex synthesis method, which can make it difficult to obtain in large quantities. Additionally, further research is needed to fully understand the safety and efficacy of N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide in humans.

Future Directions

There are several potential future directions for the research on N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide. One area of interest is the development of new pain medications based on N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide. Another potential direction is the investigation of N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide's effects on other physiological systems, such as the immune system or the cardiovascular system. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide and its potential applications in various research areas.

Synthesis Methods

The synthesis of N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide involves the reaction of 2-fluoro-4-methylbenzoyl chloride with 4-fluoroaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide.

Scientific Research Applications

N-(2-fluoro-4-methylphenyl)-2-(4-fluorophenyl)acetamide has been used in various scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. It has been found to exhibit potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications.